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molecular formula C16H26N2SSi B8691200 2-{1-[Tri(propan-2-yl)silyl]-1H-pyrrol-3-yl}-1,3-thiazole CAS No. 566931-92-8

2-{1-[Tri(propan-2-yl)silyl]-1H-pyrrol-3-yl}-1,3-thiazole

Cat. No. B8691200
CAS RN: 566931-92-8
M. Wt: 306.5 g/mol
InChI Key: DHTUEVGUSRKQRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07371767B2

Procedure details

To a solution of 2-[1-(triisopropylsilyl)-1H-pyrrol-3-yl]-1,3-thiazole (0.200 g, 0.671 mmol) in anhydrous THF (2 mL) was added TBAF (1 mL, 1 mmol of a 1M in THF) and after stirring for 20 min at rt, the reaction was complete. The reaction mixture was quenched with water (40 mL), extracted with EtOAc (3×25 mL) and washed with brine. The organic phase was dried over Na2SO4, concentrated in vacuo and chromatographed on silica gel eluting with EtOAc:hexane (1:1) to afford 2-(1H-pyrrol-3-yl)-1,3-thiazole as a pale solid. 1H NMR (CD3Cl, 300 MHz) δ 8.20 (br, 1H) 7.63 (d, 1H), 7.28 (d, 1H), 7.06 (d, 1H), 6.73 (dd, 1H), 6.57 (dd, 1H).
Name
2-[1-(triisopropylsilyl)-1H-pyrrol-3-yl]-1,3-thiazole
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
TBAF
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF
Quantity
2 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
2-(1H-pyrrol-3-yl)-1,3-thiazole

Identifiers

REACTION_CXSMILES
C([Si](C(C)C)(C(C)C)[N:5]1[CH:9]=[CH:8][C:7]([C:10]2[S:11][CH:12]=[CH:13][N:14]=2)=[CH:6]1)(C)C.CCCC[N+](CCCC)(CCCC)CCCC.[F-]>C1COCC1>[NH:5]1[CH:9]=[CH:8][C:7]([C:10]2[S:11][CH:12]=[CH:13][N:14]=2)=[CH:6]1 |f:1.2|

Inputs

Step One
Name
2-[1-(triisopropylsilyl)-1H-pyrrol-3-yl]-1,3-thiazole
Quantity
0.2 g
Type
reactant
Smiles
C(C)(C)[Si](N1C=C(C=C1)C=1SC=CN1)(C(C)C)C(C)C
Name
TBAF
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCCC[N+](CCCC)(CCCC)CCCC.[F-]
Name
THF
Quantity
2 mL
Type
solvent
Smiles
C1CCOC1
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
after stirring for 20 min at rt
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction mixture was quenched with water (40 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (3×25 mL)
WASH
Type
WASH
Details
washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
chromatographed on silica gel eluting with EtOAc:hexane (1:1)

Outcomes

Product
Details
Reaction Time
 20 min
Name
2-(1H-pyrrol-3-yl)-1,3-thiazole
Type
product
Smiles
N1C=C(C=C1)C=1SC=CN1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.